Cas no 2137450-97-4 (2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide)

• Product Name: 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide
• CAS No: 2137450-97-4
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5929187
• PubChem ID: 165485279
• Update Time: 2025-06-11

2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide
• EN300-1123839
• 2137450-97-4

• Inchi： 1S/C8H14N4O/c1-5-3-12(6(2)11-5)4-7(9)8(10)13/h3,7H,4,9H2,1-2H3,(H2,10,13)
• InChI Key： FUZUWQNKWDMZAI-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C=C(C)N=C1C)N)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide

Introduction to 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide (CAS No. 2137450-97-4)

2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide, identified by its Chemical Abstracts Service (CAS) number 2137450-97-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework composed of an amide group, a propyl chain, and a 2,4-dimethylimidazole moiety, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The intricate interplay of functional groups within its structure not only contributes to its chemical reactivity but also opens avenues for exploration in designing novel therapeutic agents.

The amide functionality in 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide serves as a pivotal site for further chemical modifications, enabling the synthesis of more complex derivatives. This versatility is particularly valuable in the development of peptidomimetics and protease inhibitors, where mimicking the structure of natural amino acids is essential for achieving high binding affinity and selectivity. The presence of the 2,4-dimethylimidazole ring introduces additional pharmacophoric elements that can interact with biological targets, making this compound a promising scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide interacts with biological systems. Studies suggest that the dimethylimidazole moiety can engage in hydrogen bonding and π-stacking interactions with proteins, which are critical for drug-receptor binding. These insights have guided the optimization of analogs with improved pharmacokinetic profiles and reduced off-target effects. The compound's potential as a lead molecule has been further supported by its ability to modulate key enzymatic pathways implicated in various diseases.

In the context of contemporary drug discovery, 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide exemplifies the importance of heterocyclic compounds in medicinal chemistry. Heterocycles are ubiquitous in biologically active molecules due to their ability to mimic natural product scaffolds and provide diverse electronic properties. The dimethylimidazole ring, in particular, has been extensively studied for its role in enhancing binding affinity and metabolic stability. By leveraging such structural motifs, chemists can design molecules with tailored properties that meet stringent pharmacological requirements.

The synthesis of 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the amide bond, nucleophilic substitution to introduce the imidazole group, and subsequent functional group modifications to achieve the desired purity and yield. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the importance of robust synthetic routes in pharmaceutical development.

Current research is exploring the therapeutic potential of 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide in various disease models. Preliminary studies have indicated its efficacy in inhibiting certain enzymes associated with inflammatory responses and cancer progression. The compound's ability to selectively target these pathways without significant toxicity makes it an attractive candidate for further investigation. Additionally, its structural features allow for derivatization into libraries of compounds that can be screened for enhanced activity and selectivity using high-throughput screening technologies.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)propanamide. Predictive models can assess molecular properties such as solubility, permeability, and binding affinity before experimental validation, thereby streamlining the process of lead optimization. This synergy between computational methods and experimental chemistry exemplifies how modern approaches are transforming pharmaceutical research.

The safety profile of 2-amino-3-(2,4-dimethyl-1H-imidazol-1-ylopropanamide) is another critical consideration in its development as a therapeutic agent. Preclinical studies have evaluated its toxicity and pharmacokinetic behavior in animal models, providing valuable data on dosing regimens and potential side effects. These assessments are essential for ensuring that the compound progresses safely into clinical trials where it can be evaluated for efficacy in human populations.

The future prospects for CAS No. 2137450-97-4 are bright, given its unique structural features and potential therapeutic applications. Ongoing research aims to expand its utility by exploring new synthetic pathways and investigating novel biological targets. Collaborative efforts between academia and industry are expected to yield innovative derivatives with improved pharmacological properties.